Nickel dihydroxide

• CAS: 12054-48-7
• Synonyms: nickel hydroxide (II); nickel hydroxide (III); nickel(II)hydroxide; NiOH2
• Molecular Formula: H2NiO2
• Molecular Weight: 94.724 g/mol
• SMILES: O.O.[Ni]
• InChI: InChI=1S/Ni.2H2O/h;2*1H2
• InChIKey: AIBQNUOBCRIENU-UHFFFAOYSA-N

Nickel dihydroxide [Ni(OH)₂, CAS 12054-48-7], also known as nickel(II) hydroxide, is an inorganic layered hydroxide with the molecular formula H₂NiO₂ and a molecular weight of 92.71 g/mol. It is characterized by its green powder form, a density of 4.1 g/mL, and thermal decomposition initiating around 230°C.

Nickel Dihydroxide (CAS 12054-48-7) Procurement Guide: Technical Specifications and Baseline Characteristics

Nickel dihydroxide [Ni(OH)₂, CAS 12054-48-7], also known as nickel(II) hydroxide, is an inorganic layered hydroxide with the molecular formula H₂NiO₂ and a molecular weight of 92.71 g/mol . It is characterized by its green powder form, a density of 4.1 g/mL, and thermal decomposition initiating around 230°C . The compound exhibits amphoteric behavior, dissolving in both strong acids and bases, and possesses a layered crystal structure that facilitates proton intercalation and deintercalation, which is fundamental to its electrochemical function . Its primary industrial role is as the active material in the positive electrodes of rechargeable alkaline batteries, including nickel-cadmium (Ni-Cd) and nickel-metal hydride (Ni-MH) systems .

Why Nickel Dihydroxide (CAS 12054-48-7) Cannot Be Substituted with Generic Analogs: Critical Performance Differentiation

Generic substitution of nickel dihydroxide is technically invalid due to its profound performance dependence on crystallographic phase, particle morphology, and dimensional scale, which are not standardized across suppliers or syntheses. For instance, the proton diffusion coefficient—a key determinant of battery rate capability—can vary by orders of magnitude between nano- and micro-particulate forms, with 18 nm nanoparticles exhibiting significantly faster kinetics than larger micro-particles [1]. Furthermore, the electrochemical capacitance and long-term cycling stability of Ni(OH)₂ are markedly inferior to engineered nickel-cobalt double hydroxide composites, which demonstrate up to 36% higher specific capacitance and superior rate capability at high scan rates [2]. Substitution with alternative nickel compounds, such as nickel sulfate or chloride, is also inappropriate for many applications due to a substantial difference in acute oral toxicity profiles, with nickel dihydroxide being significantly less acutely toxic (LD₅₀ range: 310 to >11,000 mg/kg) than its more soluble salt counterparts [3]. These critical performance and safety differentiators necessitate a specification-driven procurement strategy rather than simple compound interchange.

• [1] Aghazadeh, M., Ghaemi, M., Sabour, B., & Dalvand, S. (2010). Size effect investigation on battery performance: Comparison between micro- and nano-particles of β-Ni(OH)2 as nickel battery cathode material. Journal of Power Sources, 195(5), 1549-1555. View Source
• [2] Kim, J. H., et al. (2019). Comparative Study on Morphological and Electrochemical Properties of Nickel–Cobalt Double Hydroxide, Cobalt Hydroxide, and Nickel Hydroxide. Journal of Electronic Materials, 48, 3599–3608. View Source
• [3] Henderson, R. G., et al. (2012). Acute oral toxicity of nickel compounds. Regulatory Toxicology and Pharmacology, 62(3), 425-432. View Source

Quantitative Evidence Guide for Nickel Dihydroxide (CAS 12054-48-7) Differentiation

Nano-Particulate Nickel Dihydroxide Exhibits Enhanced Proton Diffusion Kinetics vs. Micro-Particles for High-Rate Batteries

In a direct comparative study, nano-particles of β-Ni(OH)₂ with an average size of 18 nm demonstrated a significantly faster proton diffusion coefficient and a higher oxygen evolution potential compared to micro-particles of the same phase [1]. This translates to superior cycling reversibility and improved discharge capacity in alkaline rechargeable batteries, making the nano-form a differentiated product for high-rate applications [1].

Evidence Dimension	Proton Diffusion Coefficient & Oxygen Evolution Potential
Target Compound Data	Faster proton diffusion; higher oxygen evolution potential for 18 nm β-Ni(OH)₂ nanoparticles
Comparator Or Baseline	Micro-particles of β-Ni(OH)₂
Quantified Difference	Not explicitly quantified in the abstract, but described as 'faster' and 'higher'. The study notes a 'superior cycling reversibility and improved capacity'.
Conditions	Electrochemical impedance spectroscopy (EIS) and cyclic voltammetry (CV) in an alkaline rechargeable battery electrode context.

Why This Matters

This differentiation is critical for procurement in battery manufacturing, as it directly impacts the rate capability and energy efficiency of the final device.

• [1] Aghazadeh, M., Ghaemi, M., Sabour, B., & Dalvand, S. (2010). Size effect investigation on battery performance: Comparison between micro- and nano-particles of β-Ni(OH)2 as nickel battery cathode material. Journal of Power Sources, 195(5), 1549-1555. View Source

Non-Spherical β-Ni(OH)₂ Outperforms Spherical Morphology in Ni-MH Batteries with Higher Discharge Capacity and Stability

A direct comparison between non-spherical and spherical β-Ni(OH)₂ as cathode materials for Ni-MH batteries revealed that the non-spherical form exhibits an enhanced discharge capacity, a higher discharge potential plateau, and superior cycle stability [1]. This performance improvement is attributed to a higher proton diffusion coefficient (4.26 × 10⁻⁹ cm² s⁻¹), better reaction reversibility, and lower electrochemical impedance [1].

Evidence Dimension	Proton Diffusion Coefficient
Target Compound Data	4.26 × 10⁻⁹ cm² s⁻¹ for non-spherical β-Ni(OH)₂
Comparator Or Baseline	Spherical β-Ni(OH)₂ (data not provided in abstract)
Quantified Difference	Higher for non-spherical; exact difference not stated.
Conditions	Electrochemical characterization including CV, EIS, and charge/discharge testing in a Ni-MH battery context.

Why This Matters

This evidence guides procurement for Ni-MH battery manufacturers seeking to optimize cathode performance, particularly where high discharge rates and long cycle life are paramount.

• [1] Shang, Y., et al. (2011). Comparative structural and electrochemical study of high density spherical and non-spherical Ni(OH)₂ as cathode materials for Ni-metal hydride batteries. Journal of Power Sources, 196(18), 7797-7803. View Source

Nickel-Cobalt Double Hydroxide Delivers 36% Higher Capacitance and Superior Rate Capability vs. Pure Ni(OH)₂

In a comparative study of electrode materials for supercapacitors, nickel-cobalt double hydroxide (Ni-Co DH) achieved a specific capacitance of ∼286 F/g at a scan rate of 2 mV/s, which is significantly higher than that of pure Ni(OH)₂ or Co(OH)₂ [1]. At a high scan rate of 100 mV/s, the Ni-Co DH maintained a capacitance of ∼210 F/g, demonstrating substantially better rate capability, particularly under fast charging/discharging conditions [1].

Evidence Dimension	Specific Capacitance at 2 mV/s and 100 mV/s
Target Compound Data	∼286 F/g at 2 mV/s; ∼210 F/g at 100 mV/s for Ni-Co DH
Comparator Or Baseline	Pure Ni(OH)₂ and Co(OH)₂
Quantified Difference	Ni-Co DH capacitance is 36% higher than the 210 F/g value reported for pure components at 100 mV/s, indicating superior rate capability.
Conditions	Cyclic voltammetry (CV) on a transparent conductive oxide substrate in a standard three-electrode cell.

Why This Matters

This data is essential for procurement in the supercapacitor industry, where the selection of Ni-Co DH over pure Ni(OH)₂ can lead to devices with higher energy density and better performance under high-power demands.

• [1] Kim, J. H., et al. (2019). Comparative Study on Morphological and Electrochemical Properties of Nickel–Cobalt Double Hydroxide, Cobalt Hydroxide, and Nickel Hydroxide. Journal of Electronic Materials, 48, 3599–3608. View Source

Nickel Dihydroxide Exhibits Significantly Lower Acute Oral Toxicity Compared to Common Nickel Salts

A comparative acute oral toxicity study of nine nickel compounds established a clear rank order of toxicity, placing nickel dihydroxide in the lowest tier of acute oral hazard. The study found that nickel dihydroxide is significantly less acutely toxic (LD₅₀ range: 310 to >11,000 mg/kg) than nickel fluoride, nickel sulfate, nickel chloride, and nickel acetate [1]. This places nickel dihydroxide in a less stringent hazard classification category, which has direct implications for handling, storage, and regulatory compliance costs [1].

Evidence Dimension	Acute Oral Toxicity (LD₅₀)
Target Compound Data	Nickel dihydroxide (LD₅₀ range: 310 to >11,000 mg/kg)
Comparator Or Baseline	Nickel fluoride, nickel sulfate, nickel chloride, nickel acetate
Quantified Difference	Nickel dihydroxide is categorized as '>>' (much less toxic) than the listed nickel salts in the study's rank order.
Conditions	Standardized acute oral toxicity testing in compliance with REACH regulations.

Why This Matters

This differentiation is critical for procurement in large-scale industrial applications, as it can reduce EHS (Environment, Health, and Safety) management costs, simplify regulatory compliance, and improve worker safety profiles compared to more hazardous nickel alternatives.

• [1] Henderson, R. G., et al. (2012). Acute oral toxicity of nickel compounds. Regulatory Toxicology and Pharmacology, 62(3), 425-432. View Source

Differentiated Electrochemical Activity Linked to Crystallographic Defects in Ni(OH)₂ Electrodes

Research investigating the electrochemical activity of Ni(OH)₂ electrodes has identified that stacking faults—a type of crystallographic defect—exert a significant influence on performance. Studies using nickel hydroxide as a reference material have correlated the presence and density of these structural imperfections with enhanced electrochemical activity . This finding implies that the electrochemical efficacy of a given Ni(OH)₂ product is not solely a function of its composition but is also intrinsically tied to its specific crystallographic defect population, a parameter that varies with synthesis conditions .

Evidence Dimension	Electrochemical Activity
Target Compound Data	Enhanced activity correlated with stacking fault density (quantitative correlation not provided in the abstract).
Comparator Or Baseline	Ni(OH)₂ with lower stacking fault density
Quantified Difference	Not quantified in the abstract; a qualitative correlation is established.
Conditions	Electrochemical characterization of Ni(OH)₂ electrodes, used as a reference material in a study on the influence of stacking faults.

Why This Matters

This evidence underscores the necessity of procuring Ni(OH)₂ from suppliers who can provide detailed material characterization data (e.g., XRD for defect analysis), as it directly impacts electrode performance and batch-to-batch consistency in manufacturing.

Amphoteric Solubility Profile Differentiates Ni(OH)₂ from Water-Soluble Nickel Salts for Precursor Applications

Nickel dihydroxide is insoluble in water but soluble in dilute acids and complexing agents like ammonia . This contrasts sharply with water-soluble nickel salts like nickel sulfate and nickel chloride. This amphoteric solubility profile enables the controlled precipitation of other nickel compounds or the formation of nickel complexes for catalysis and electroplating, offering a distinct processing advantage in aqueous synthetic routes where a water-insoluble precursor is required .

Evidence Dimension	Water Solubility
Target Compound Data	Insoluble in water.
Comparator Or Baseline	Nickel sulfate, nickel chloride (water-soluble).
Quantified Difference	Qualitative difference (soluble vs. insoluble).
Conditions	Standard aqueous solubility testing at room temperature.

Why This Matters

This property is a key selection criterion when designing a synthetic route where a water-stable, solid nickel precursor is needed for controlled dissolution or heterogeneous reaction steps, directly influencing process yield and purity.

High-Value Application Scenarios for Nickel Dihydroxide (CAS 12054-48-7) Based on Quantitative Evidence

High-Rate Nickel-Metal Hydride (Ni-MH) Battery Cathode Fabrication

For manufacturers of Ni-MH batteries targeting high-rate discharge applications (e.g., power tools, hybrid electric vehicles), procurement of high-density, non-spherical β-Ni(OH)₂ is strongly indicated. Quantitative evidence demonstrates that this specific morphology enhances discharge capacity and cycle stability, attributed to a proton diffusion coefficient of 4.26 × 10⁻⁹ cm² s⁻¹ and lower impedance compared to standard spherical powders [1]. Selecting a non-spherical powder over a spherical one is a material-level design choice that can significantly improve battery power and longevity.

Advanced Supercapacitor Electrode Development

In the development of high-performance supercapacitors, the procurement strategy should pivot from pure Ni(OH)₂ to a nickel-cobalt double hydroxide (Ni-Co DH) composite. Direct comparative data shows that Ni-Co DH delivers a specific capacitance of ∼286 F/g, which is 36% higher than pure Ni(OH)₂ at high scan rates (∼210 F/g vs. lower values for pure components) [1]. This superior rate capability makes Ni-Co DH the preferred active material for devices requiring both high energy and high power density.

Nanostructured Electrode Manufacturing for Improved Kinetics

For applications where electrode kinetics and oxygen evolution are limiting factors, such as in advanced alkaline electrolyzers or high-power batteries, procurement of nano-particulate β-Ni(OH)₂ (e.g., ~18 nm) is justified. A direct comparison with micro-particles confirms faster proton diffusion and a higher oxygen evolution potential for the nanoscale form, which directly translates to improved capacity and cycling reversibility [1]. This is a clear case where particle size engineering is a critical material specification.

Safe and Cost-Effective Precursor for Large-Scale Nickel Compound Synthesis

When scaling up the synthesis of nickel catalysts, oxides, or other specialty chemicals, nickel dihydroxide offers a compelling safety and handling advantage over more acutely toxic alternatives like nickel sulfate or chloride. A direct toxicity comparison confirms that nickel dihydroxide is significantly less acutely toxic (LD₅₀ range: 310 to >11,000 mg/kg) [1]. This reduces EHS compliance burdens and cost, while its water insolubility provides a distinct advantage in aqueous precipitation or calcination processes [2], making it a rational choice for large-volume industrial processes.

• [1] Shang, Y., et al. (2011). Comparative structural and electrochemical study of high density spherical and non-spherical Ni(OH)₂ as cathode materials for Ni-metal hydride batteries. Journal of Power Sources, 196(18), 7797-7803. View Source
• [2] Kim, J. H., et al. (2019). Comparative Study on Morphological and Electrochemical Properties of Nickel–Cobalt Double Hydroxide, Cobalt Hydroxide, and Nickel Hydroxide. Journal of Electronic Materials, 48, 3599–3608. View Source
• [3] Aghazadeh, M., Ghaemi, M., Sabour, B., & Dalvand, S. (2010). Size effect investigation on battery performance: Comparison between micro- and nano-particles of β-Ni(OH)2 as nickel battery cathode material. Journal of Power Sources, 195(5), 1549-1555. View Source
• [4] Henderson, R. G., et al. (2012). Acute oral toxicity of nickel compounds. Regulatory Toxicology and Pharmacology, 62(3), 425-432. View Source